![molecular formula C26H32N2O2 B4264112 2-(4-isobutylphenyl)-N-(3-isopropoxypropyl)-4-quinolinecarboxamide](/img/structure/B4264112.png)
2-(4-isobutylphenyl)-N-(3-isopropoxypropyl)-4-quinolinecarboxamide
Overview
Description
2-(4-isobutylphenyl)-N-(3-isopropoxypropyl)-4-quinolinecarboxamide, also known as IBPQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule belongs to the family of quinolinecarboxamide derivatives, which have been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. In
Mechanism of Action
The mechanism of action of 2-(4-isobutylphenyl)-N-(3-isopropoxypropyl)-4-quinolinecarboxamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the Akt/mTOR pathway, which plays a critical role in cell growth and survival. Additionally, this compound has been reported to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication and repair.
Biochemical and physiological effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In cancer cells, this compound has been reported to induce cell cycle arrest and apoptosis, which may contribute to its antitumor activity. Moreover, this compound has been shown to inhibit the activity of various enzymes, including topoisomerase II, which may contribute to its antiviral activity. In addition, this compound has been reported to possess neuroprotective properties, which may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-isobutylphenyl)-N-(3-isopropoxypropyl)-4-quinolinecarboxamide is its potent antitumor, anti-inflammatory, and antiviral activities, which make it a promising candidate for the development of novel therapeutic agents. Moreover, this compound has been reported to exhibit good pharmacokinetic properties, including good oral bioavailability and low toxicity. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the research on 2-(4-isobutylphenyl)-N-(3-isopropoxypropyl)-4-quinolinecarboxamide. Firstly, further studies are needed to fully elucidate the mechanism of action of this compound, which may provide insights into its potential applications in various scientific research fields. Secondly, the development of novel derivatives of this compound with improved solubility and potency may enhance its therapeutic potential. Thirdly, the evaluation of the pharmacokinetic and pharmacodynamic properties of this compound in preclinical and clinical settings may facilitate its translation into the clinic. Finally, the investigation of the potential synergistic effects of this compound with other therapeutic agents may provide new opportunities for the development of combination therapies for various diseases.
Scientific Research Applications
2-(4-isobutylphenyl)-N-(3-isopropoxypropyl)-4-quinolinecarboxamide has been investigated for its potential applications in various scientific research fields, including cancer research, neuroscience, and infectious diseases. In cancer research, this compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. Moreover, this compound has been reported to induce cell cycle arrest and apoptosis in cancer cells via the inhibition of the Akt/mTOR signaling pathway. In neuroscience, this compound has been shown to possess neuroprotective properties, which may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In infectious diseases, this compound has been reported to exhibit antiviral activity against several viruses, including HIV, influenza, and hepatitis C virus.
properties
IUPAC Name |
2-[4-(2-methylpropyl)phenyl]-N-(3-propan-2-yloxypropyl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N2O2/c1-18(2)16-20-10-12-21(13-11-20)25-17-23(22-8-5-6-9-24(22)28-25)26(29)27-14-7-15-30-19(3)4/h5-6,8-13,17-19H,7,14-16H2,1-4H3,(H,27,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAEOFFYCUONDQC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NCCCOC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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